Cas no 612046-98-7 (1-(1-phenylethyl)-1H-1,3-benzodiazole-2-carbaldehyde)

• Product Name: 1-(1-phenylethyl)-1H-1,3-benzodiazole-2-carbaldehyde
• CAS No: 612046-98-7
• MF: C₁₆H₁₄N₂O
• MW: 250.295163631439
• MDL: MFCD03130246
• CID: 1003570
• PubChem ID: 3150938
• Update Time: 2025-05-19

1-(1-phenylethyl)-1H-1,3-benzodiazole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(1-Phenylethyl)-1H-benzo[d]imidazole-2-carbaldehyde
• TIMTEC-BB SBB011937
• 1-(1-PHENYL-ETHYL)-1H-BENZOIMIDAZOLE-2-CARBALDEHYDE
• IFLAB-BB F1115-0197
• CHEMBRDG-BB 6943988
• 1-(1-PHENYLETHYL)-1H-BENZIMIDAZOLE-2-CARBALDEHYDE
• OTAVA-BB 1056450
• 1-(1-phenylethyl)-1H-benzimidazole-2-carbaldehyde(SALTDATA: FREE)
• 1H-benzimidazole-2-carboxaldehyde, 1-(1-phenylethyl)-
• 1-(1-phenylethyl)benzimidazole-2-carbaldehyde
• 006461
• CBI-BB ZERO
• 1-(1-phenylethyl)-1H-1,3-benzodiazole-2-carbaldehyde
• 612046-98-7
• DTXSID90389932
• AKOS016040965
• Z57171755
• EN300-22695395
• 1-(1-phenylethyl)-1,3-benzodiazole-2-carbaldehyde
• MFCD03130246
• STK732928
• BS-38212
• DB-027973
• SR-01000325139-1
• AKOS000275454
• F1115-0197
• CS-0454160
• SR-01000325139
• F88041

• MDL： MFCD03130246
• Inchi： 1S/C16H14N2O/c1-12(13-7-3-2-4-8-13)18-15-10-6-5-9-14(15)17-16(18)11-19/h2-12H,1H3
• InChI Key： LWVGAVYKVRKLHB-UHFFFAOYSA-N
• SMILES： O=CC1=NC2C=CC=CC=2N1C(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 250.11072
• Monoisotopic Mass: 250.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 445.2±38.0 °C at 760 mmHg
• Flash Point: 223.0±26.8 °C
• PSA: 34.89
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

1-(1-phenylethyl)-1H-1,3-benzodiazole-2-carbaldehyde Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 1-(1-phenylethyl)-1H-1,3-benzodiazole-2-carbaldehyde

Comprehensive Analysis of 1-(1-phenylethyl)-1H-1,3-benzodiazole-2-carbaldehyde (CAS No. 612046-98-7)

1-(1-phenylethyl)-1H-1,3-benzodiazole-2-carbaldehyde (CAS No. 612046-98-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This benzodiazole derivative features a unique molecular structure combining a phenylethyl group with a benzodiazole-carbaldehyde backbone, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, fluorescence probes, and catalysis, aligning with current trends in green chemistry and precision medicine.

The compound’s CAS No. 612046-98-7 serves as a critical identifier in chemical databases, ensuring accurate tracking in patent filings and regulatory submissions. Its benzodiazole core is known for electron-rich properties, which are exploited in designing OLED materials and photocatalysts—topics frequently searched in AI-driven material design platforms. Recent studies highlight its role in heterocyclic chemistry, where it acts as a precursor for N-heterocyclic carbenes (NHCs), a hot topic in organometallic catalysis forums.

From a synthetic perspective, 1-(1-phenylethyl)-1H-1,3-benzodiazole-2-carbaldehyde is synthesized via Pd-catalyzed cross-coupling or condensation reactions, methods often queried in organic synthesis tutorials. Its carbaldehyde functional group offers a reactive site for further derivatization, enabling the creation of Schiff bases or hydrazone derivatives—key terms in medicinal chemistry searches. The compound’s fluorescence properties also make it relevant to discussions on bioimaging agents, a trending subject in nanotechnology communities.

In the context of intellectual property, CAS No. 612046-98-7 appears in patents related to anticancer agents and antiviral drugs, reflecting its therapeutic potential. Users searching for structure-activity relationships (SAR) or small-molecule inhibitors will find this compound noteworthy due to its modular design. Additionally, its low toxicity profile (as per preliminary studies) aligns with the demand for sustainable chemicals, a priority in EU REACH and EPA compliance discussions.

For analytical chemists, 1-(1-phenylethyl)-1H-1,3-benzodiazole-2-carbaldehyde can be characterized using HPLC-MS and NMR spectroscopy, techniques frequently explored in lab protocol searches. Its stability under ambient conditions and solubility in polar aprotic solvents (e.g., DMSO) are practical considerations for industrial-scale production, another high-traffic keyword in chemical engineering circles.

Emerging applications include its use in metal-organic frameworks (MOFs) for gas storage, tying into clean energy trends. The compound’s aromatic stacking capability also makes it a candidate for molecular electronics, a niche but growing field in semiconductor research. These angles cater to audiences searching for cutting-edge chemical innovations or interdisciplinary research opportunities.

In summary, 1-(1-phenylethyl)-1H-1,3-benzodiazole-2-carbaldehyde (CAS No. 612046-98-7) bridges multiple scientific domains, from drug development to advanced materials. Its adaptability to high-throughput screening and compatibility with click chemistry protocols further enhance its relevance, addressing common queries in academic and industrial R&D settings.